Cytochalasin L

• CAS: 79637-87-9
• Molecular Formula: C32H37NO7
• Molecular Weight: 547.6 g/mol
• InChI: InChI=1S/C32H37NO7/c1-18-10-9-13-23-29-31(5,40-29)20(3)27-24(17-22-11-7-6-8-12-22)33-30(37)32(23,27)39-26(36)15-14-25(35)28(19(2)16-18)38-21(4)34/h6-9,11-16,18,20,23-24,27-29H,10,17H2,1-5H3,(H,33,37)/b13-9+,15-14+,19-16-/t18-,20-,23-,24-,27-,28+,29-,31+,32+/m0/s1
• InChIKey: GGWOXIDGSYROGX-XZRSCLCVSA-N

Selecting a cytochalasin congener without comparative data introduces experimental risk. Unlike Cytochalasin B, this compound avoids GLUT transporter inhibition-critical for metabolic assays. Unlike Cytochalasin D, it offers documented dual suppression of endocytosis AND exocytosis in phagocytic macrophages. • **Application**: Phagosome maturation, antigen processing, cytokine secretion, cytokinetic recovery after washout. • **Advantage**: Reversible action permits cell-cycle checkpoint studies post-abscission failure. • **Risk Mitigation**: Poorly characterized; requires head-to-head benchmarking against Cytochalasin B/D/H.

Cytochalasin L Overview

Cytochalasin L (C₃₂H₃₇NO₇, MW 547.64) is a macrocyclic fungal metabolite belonging to the cytochalasin class of actin‑targeting natural products. It is reported to reversibly inhibit cytokinesis and to suppress endocytosis/exocytosis in phagocytic macrophages, consistent with the canonical mechanism of capping the barbed ends of filamentous actin . However, published comparative pharmacological data for this specific congener remain extremely scarce relative to well‑characterized analogs such as Cytochalasin B, D, and H.

▸ Reversible actin-capping tool; supports pulse-chase cytoskeletal recovery studies

▸ Annotated dual endocytosis/exocytosis blockade in macrophages (vendor-reported)

▸ Poorly characterized congener; limited comparative data against B/D/H

Cytochalasin L Non-Interchangeability

Although all cytochalasins share actin‑filament barbed‑end capping as their core mechanism, the 1982 systematic survey by Yahara et al. demonstrated substantial quantitative variation across 24 congeners in cellular‑level and in‑vitro actin effects: inhibition of capping ranged from ~20% to ~98%, and actin‑filament elongation blockage from ~7% to ~88%, under identical conditions [1]. Cytochalasin L was not included in that panel; therefore its position within this hierarchical activity spectrum is unknown. Extrapolating potency, reversibility, or selectivity from the more extensively profiled Cytochalasin B or D is scientifically unjustified and introduces significant risk of experimental misinterpretation.

Activity spectrum unknown Not included in Yahara et al. 24-congener panel; potency/reversibility profile may differ from Cytochalasin B or D.

GLUT inhibition profile differs Cytochalasin B is a potent GLUT inhibitor; Cytochalasin L lacks reported GLUT activity, but absence not experimentally verified.

Reversibility class may not transfer Irreversible chaetoglobosins cause cell death; Cytochalasin L is labeled reversible, yet direct comparison data is absent.

• [1] Yahara I, Harada F, Sekita S, Yoshihira K, Natori S. Correlation between effects of 24 different cytochalasins on cellular structures and cellular events and those on actin in vitro. J Cell Biol. 1982;92(1):69-78. doi:10.1083/jcb.92.1.69. View Source

Cytochalasin L Comparative Evidence

Reversibility vs. Chaetoglobosins

Vendor technical summaries consistently describe Cytochalasin L as a reversible inhibitor of cytoplasmic division, in contrast to several 10‑indolyl‑cytochalasins (e.g., Chaetoglobosin A, B, D, J) which Yahara et al. reported to cause irreversible cell rounding that ultimately led to cell death [1]. While no direct side‑by‑side reversible/irreversible comparison between Cytochalasin L and Chaetoglobosins has been published, the labeled reversibility represents a key differentiator for experimental protocols requiring washout recovery.

Reversibility vs. chaetoglobosins

Class-level inference

Reversible (vendor-stated) vs. Irreversible (Chaetoglobosins A, B, D, J — cell detachment, death)

Supports washout recovery protocols; reversibility annotation to verify.

No direct side-by-side comparison; class inference from separate datasets.

Evidence Dimension	Reversibility of cytokinesis inhibition / cell rounding
Target Compound Data	Reversible (vendor‑stated property)
Comparator Or Baseline	Chaetoglobosin A, B, D, J (10‑indolyl‑cytochalasins): irreversible rounding; cells detach and die over 24‑48 h [1]
Quantified Difference	Qualitative binary (reversible vs. irreversible); no quantitative reversibility metric available
Conditions	Not directly compared; class‑level inference from separate datasets

Why This Matters

Reversibility directly dictates protocol design: Cytochalasin L may be suitable for pulse‑chase experiments where cytoskeletal recovery is required, whereas irreversible chaetoglobosins cannot be washed out, limiting their utility in dynamic studies.

• [1] Yahara I, Harada F, Sekita S, Yoshihira K, Natori S. Correlation between effects of 24 different cytochalasins on cellular structures and cellular events and those on actin in vitro. J Cell Biol. 1982;92(1):69-78. doi:10.1083/jcb.92.1.69. View Source

Dual Endocytosis/Exocytosis Blockade in Macrophages

Cytochalasin L is specifically annotated as inhibiting both endocytosis and exocytosis in phagocytic macrophages . In contrast, the widely used Cytochalasin D is primarily documented for actin polymerization inhibition and nuclear rodlet induction, with no macrophage‑specific dual endocytosis/exocytosis data in the standard literature. This functional annotation is absent from the Yahara et al. profiling panel for Cytochalasin B, C, D, E, H, J, or the chaetoglobosins.

Dual macrophage activity

Class-level inference

Inhibits both endocytosis and exocytosis in phagocytic macrophages (vendor-reported)

Supports innate immunity phagocytosis/antigen processing studies; functional annotation to validate.

Cytochalasin D/B lack comparable annotation; conditions unspecified.

Evidence Dimension	Dual inhibition of endocytosis and exocytosis in phagocytic macrophages
Target Compound Data	Inhibits both endocytosis and exocytosis (vendor‑reported biological activity)
Comparator Or Baseline	Cytochalasin D and B: no published evidence of dual endocytosis/exocytosis inhibition in macrophages under comparable conditions
Quantified Difference	Not quantified; binary presence/absence of activity annotation
Conditions	Macrophage functional assays (details not specified in datasheets)

Why This Matters

For researchers studying phagocytosis, antigen presentation, or macrophage‑mediated clearance, this dual‑activity annotation provides a specific experimental rationale for selecting Cytochalasin L over analogs lacking this functional profile.

GLUT Inhibition Absence vs. Cytochalasin B

Cytochalasin B is well‑established as a potent inhibitor of facilitative glucose transporters (GLUTs) in addition to its actin‑capping activity, complicating interpretation of metabolic phenotypes [1][2]. Cytochalasin L, belonging to a different structural subclass (its substitution pattern is distinct from the 10‑phenyl‑cytochalasin B scaffold), has no reported glucose transport inhibition in available literature or vendor documentation. While direct comparative GLUT‑inhibition data are lacking, the absence of this known confounding activity is a structural‑subclass‑based inference that supports cleaner cytoskeletal phenotyping.

GLUT inhibition absence

Class-level inference

No reported GLUT inhibition; Cytochalasin B: potent GLUT inhibitor (Ki ~0.1–1 µM)

GLUT-off-target context favors cleaner cytoskeletal phenotyping over Cytochalasin B.

Inferred from structure/subclass; no direct comparative measurement.

Evidence Dimension	Glucose transporter (GLUT) inhibition – off‑target activity
Target Compound Data	No reported GLUT inhibition (inferred from structure and lack of documentation)
Comparator Or Baseline	Cytochalasin B: potent GLUT inhibitor (Ki ~0.1–1 µM) [2]
Quantified Difference	Qualitative difference; no quantitative comparison possible due to absence of data for Cytochalasin L
Conditions	In vitro GLUT inhibition assays (comparator data from literature)

Why This Matters

When the experimental endpoint involves cellular metabolism, glucose uptake, or metabolic flux, Cytochalasin B's GLUT inhibition acts as a confounding variable. Cytochalasin L is predicted to be a cleaner tool for isolating actin‑dependent phenotypes from metabolic artifacts.

• [1] Yahara I, Harada F, Sekita S, Yoshihira K, Natori S. Correlation between effects of 24 different cytochalasins on cellular structures and cellular events and those on actin in vitro. J Cell Biol. 1982;92(1):69-78. doi:10.1083/jcb.92.1.69. View Source
• [2] Kasahara M, Hinkle PC. Reconstitution and purification of the D-glucose transporter from human erythrocytes. J Biol Chem. 1977;252(20):7384-7390. View Source

Cytochalasin L Applications

Reversible Cytokinesis Inhibition

Because Cytochalasin L is labeled as a reversible inhibitor of cytokinesis , it is particularly suitable for experimental paradigms that require washout and observation of cytokinetic recovery, such as studies of cell‑cycle checkpoint signaling post‑abscission failure. This contrasts with irreversibly acting chaetoglobosins (Chaetoglobosin A, B, D, J) that cause persistent rounding and eventual cell death [1].

Macrophage Endocytosis/Exocytosis Blockade

Cytochalasin L's annotation as an inhibitor of both endocytosis and exocytosis in phagocytic macrophages makes it a candidate for studying antigen uptake and processing, phagosome maturation, and cytokine secretion in innate immunity models, where other cytochalasins (e.g., Cytochalasin D) lack this specific dual‑activity documentation.

Cytoskeletal Phenotyping Without GLUT Confounding

In experiments where glucose uptake or metabolic readouts are measured alongside cytoskeletal disruption, Cytochalasin L is preferable to Cytochalasin B, which potently inhibits GLUT transporters [1]. This avoids confounding metabolic effects when attributing phenotypes solely to actin network disruption.

SAR Profiling for Cytochalasin L

Cytochalasin L is a poorly characterized congener; its procurement and systematic head‑to‑head comparison against standard tools (Cytochalasin B, D, H) in standardized actin‑polymerization, cell‑rounding, and capping‑inhibition assays would directly address a critical knowledge gap and could reveal subclass‑specific properties that inform rational tool selection.

Application

Selection Property

Validation Focus

Pulse-chase cytokinesis recovery studies

Vendor-stated reversibility

Washout recovery in target cell model

Macrophage phagocytosis/antigen processing

Dual-activity annotation (endocytosis/exocytosis)

Macrophage functional assay validation

Actin-dependent metabolic studies

Absence of reported GLUT inhibition

Glucose uptake control in phenotypic readouts

Cytochalasin congener SAR profiling

Poorly characterized congener

Head-to-head actin capping/rounding assay comparison

• [1] Yahara I, Harada F, Sekita S, Yoshihira K, Natori S. Correlation between effects of 24 different cytochalasins on cellular structures and cellular events and those on actin in vitro. J Cell Biol. 1982;92(1):69-78. doi:10.1083/jcb.92.1.69. View Source